3-[4-butyl-3-(4-chlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid

• IUPAC Name: 3-[4-butyl-3-(4-chlorophenyl)-5-sulfanylidene-1,2,4-triazol-1-yl]propanoic acid
• InChI: InChI=1S/C15H18ClN3O2S/c1-2-3-9-18-14(11-4-6-12(16)7-5-11)17-19(15(18)22)10-8-13(20)21/h4-7H,2-3,8-10H2,1H3,(H,20,21)
• InChI Key: OVLBOIPEWYCAOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN(C1=S)CCC(=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H18ClN3O2S
• DSSTOX Substance ID: DTXSID501132079
• Molecular Weight: 339.8 g/mol
• CAS RN: 793727-84-1

Description

3-[4-butyl-3-(4-chlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid is a useful research compound. Its molecular formula is C15H18ClN3O2S and its molecular weight is 339.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[4-butyl-3-(4-chlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[4-butyl-3-(4-chlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reactivity and Applications in Synthesis

3-[4-butyl-3-(4-chlorophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]propanoic acid belongs to the class of 1,2,4-triazoles, compounds known for their reactivity and versatility in synthetic applications. The reactivity of 1,2,4-triazole derivatives, including thioxo-dihydro-triazoles, is significant in producing substances with antioxidant and antiradical activities. These compounds compare to biogenic amino acids like cysteine, which also contains free SH-groups, indicating their potential in biochemical processes and treatments for conditions involving oxidative stress (А. G. Kaplaushenko, 2019).

Biological Activities and Pharmaceutical Applications

The diverse chemical transformations of 1,2,4-triazole derivatives, including thioxo-triazoles, have opened up possibilities for their use in medicinal chemistry. These compounds exhibit a range of biological activities, such as anticancer, anti-HIV, and antimicrobial effects, making them valuable in drug development and pharmacological research. Their behavior towards various chemical reagents under different conditions has been extensively studied, highlighting the potential of these compounds in creating novel therapeutic agents (M. Makki, R. M. Abdel-Rahman, Abdulrahman S. Alharbi, 2019).

Environmental and Analytical Chemistry Applications

The study of 1,2,4-triazole derivatives extends beyond pharmaceuticals to environmental and analytical chemistry. These compounds, due to their reactivity and structural variability, find applications in developing analytical reagents, flotation reagents, and in the production of heat-resistant polymers and materials with fluorescent properties. Their use spans various fields, including biotechnology, energy, and applied sciences, underscoring the versatility and importance of 1,2,4-triazole derivatives in scientific research and industrial applications (Nazarov V.N., D. Miroshnichenko, A. A. Ivakh, B. Uspensky, 2021).